Cas no 103058-60-2 (1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 103058-60-2
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD00173066
• CID: 3047228
• PubChem ID: 1487023
• Update Time: 2025-04-21

1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• AKOS001187833
• EN300-15149
• Z118308194
• CS-0234989
• 1-(4-chlorophenyl)-5-methyl-1,2,4-triazole-3-carboxylic Acid
• AP-501/43386247
• AB00744767-01
• DS-020201
• HMS1784O15
• 12G-370S
• MFCD00173066
• 103058-60-2
• DEA05860
• 887-848-2
• 1-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole -3-carboxylic acid

• MDL： MFCD00173066
• Inchi： 1S/C10H8ClN3O2/c1-6-12-9(10(15)16)13-14(6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
• InChI Key： BVBOJSLEUHHRNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Melting Point: 192-194°

1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)